N-[(2-ethoxyphenyl)methyl]-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-3-(4-phenylpiperazin-1-yl)sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C24H27N3O4S2/c1-2-31-21-11-7-6-8-19(21)18-25-24(28)23-22(12-17-32-23)33(29,30)27-15-13-26(14-16-27)20-9-4-3-5-10-20/h3-12,17H,2,13-16,18H2,1H3,(H,25,28)
• InChI Key: RCUGUDMCELJOHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H27N3O4S2
• Molecular Weight: 485.6 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also has a carboxamide group (-CONH2), a sulfonyl group (-SO2-), and a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the thiophene ring might be formed using a Paal-Knorr synthesis or a Gewald reaction. The carboxamide group could be introduced via a reaction with an amine and a carboxylic acid or its derivative. The sulfonyl group could be introduced using a sulfonyl chloride in the presence of a base.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a ring system. The thiophene ring and the piperazine ring would add a level of rigidity to the molecule, while the sulfonyl and carboxamide groups could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the hydrogen atoms on the carboxamide group could be acidic and deprotonated by a strong base. The compound could also participate in electrophilic aromatic substitution reactions at the thiophene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a sulfonyl group could make the compound more polar and increase its solubility in water.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and eventually developed into a drug.

Mechanism of Action

Target of Action

A structurally similar compound, a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, has been reported to act as acetylcholinesterase inhibitors (acheis) . Acetylcholinesterase is an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in memory and learning .

Mode of Action

The structurally similar compounds mentioned above inhibit acetylcholinesterase, preventing the breakdown of acetylcholine and thereby enhancing cholinergic neurotransmission .

Biochemical Pathways

They prevent the breakdown of acetylcholine, leading to an increase in the concentration of acetylcholine at the synapses, which can enhance cholinergic neurotransmission .

Result of Action

Acetylcholinesterase inhibitors, such as the structurally similar compounds, can enhance cholinergic neurotransmission, which may improve cognitive function in conditions like alzheimer’s disease .